Cas no 828300-70-5 (BenzoDisoxazol-6-amine)

• Product Name: BenzoDisoxazol-6-amine
• CAS No: 828300-70-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD06659641
• CID: 68891
• PubChem ID: 45790038
• Update Time: 2024-10-27

BenzoDisoxazol-6-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isoxazol-6-amine
• 1,2-BENZISOXAZOL-6-AMINE
• 1,2-benzoxazol-6-amine
• 6-AMINO-1,2-BENZISOXAZOLE
• 6-aminobenzisoxazole
• 6-aminobenzoisoxazole
• J-518199
• AMY27698
• Benzo[d]isoxazol-6-ylamine
• MFCD06659641
• CS-W019725
• AB26008
• FT-0649749
• PWLPLUATWXICAC-UHFFFAOYSA-N
• 828300-70-5
• SCHEMBL2071647
• DS-12957
• A864334
• DTXSID60672181
• AKOS006292348
• DB-075884
• BenzoDisoxazol-6-amine

• MDL： MFCD06659641
• Inchi： 1S/C7H6N2O/c8-6-2-1-5-4-9-10-7(5)3-6/h1-4H,8H2
• InChI Key： PWLPLUATWXICAC-UHFFFAOYSA-N
• SMILES： N1=CC2C(=CC(=CC=2)N)O1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.317
• Melting Point: No data available
• Boiling Point: 311.6°C at 760 mmHg
• Flash Point: 311.6 °C at 760 mmHg
• Refractive Index: 1.685
• PSA: 52.05000
• LogP: 1.99120
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

BenzoDisoxazol-6-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles